Biochemical Potency Advantage Over Necrostatin-1
RIPK1-IN-24 exhibits an IC50 of 1.3 μM against recombinant RIPK1 in a structure-based virtual screening-validated assay [1]. This potency is approximately 1.7-fold weaker than the classical inhibitor Necrostatin-1 (IC50 ~754 nM in ADP-Glo assay) [2] and ~81-fold weaker than the potent clinical candidate GSK2982772 (IC50 16 nM) [3]. The moderate potency of RIPK1-IN-24 may be advantageous for target deconvolution studies where complete kinase inhibition is not desired, or for probing partial target engagement.
vs 2 μM (Nec-1)
| Evidence Dimension | RIPK1 kinase inhibitory activity (IC50) |
|---|---|
| Target Compound Data | 1.3 μM (1300 nM) |
| Comparator Or Baseline | Necrostatin-1: 754 nM (ADP-Glo assay); GSK2982772: 16 nM (human RIPK1) |
| Quantified Difference | 1.7-fold less potent than Necrostatin-1; 81-fold less potent than GSK2982772 |
| Conditions | Recombinant RIPK1 kinase assay; structure-based virtual screening validation [1] |
Why This Matters
The moderate potency profile distinguishes RIPK1-IN-24 from high-affinity inhibitors, enabling nuanced experimental designs where partial pathway modulation is required.
- [1] Yu Y, Hu Y, Yan H, Zeng X, Yang H, Xu L, Sheng R. Discovery of 5-(1-benzyl-1H-imidazol-4-yl)-1,2,4-oxadiazole derivatives as novel RIPK1 inhibitors via structure-based virtual screening. Drug Dev Res. 2024 Aug;85(5):e22235. PMID: 39021343. View Source
- [2] IUPHAR/BPS Guide to Pharmacology. Necrostatin-1s Ligand Activity Charts. IC50 value: 754 nM (ADP-Glo assay). View Source
- [3] TargetMol. GSK2982772 Datasheet. Human RIPK1 IC50 = 16 nM. View Source
